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Compound of Interest

Compound Name: D-3263 hydrochloride

Cat. No.: B1139295

Technical Support Center: D-3263 Hydrochloride

This technical support guide provides detailed information on the solubility of D-3263
hydrochloride and instructions for the preparation of stock solutions. It also includes
troubleshooting advice for common issues encountered during experimental procedures.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving D-3263 hydrochloride?

Al: D-3263 hydrochloride is soluble in Dimethyl Sulfoxide (DMSO) and is not soluble in water.
[1] For optimal results, it is recommended to use newly opened, anhydrous DMSO, as the
solvent is hygroscopic and absorbed water can impact solubility.[2]

Q2: How should I store the solid D-3263 hydrochloride and its stock solutions?

A2: Solid D-3263 hydrochloride should be stored at 4°C, sealed, and protected from moisture.
[2] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can
be stored at -20°C for up to one month or at -80°C for up to six months.[2]

Q3: What is the mechanism of action of D-3263 hydrochloride?

A3: D-3263 hydrochloride is an agonist of the Transient Receptor Potential Melastatin
member 8 (TRPM8) channel.[1][2][3] Its binding to and activation of TRPMS8 can lead to an
influx of calcium and sodium ions, disrupting cellular ion homeostasis and inducing cell death in
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cells that express TRPM8.[1][2][4] Additionally, it may lower levels of dihydrotestosterone
(DHT).[1][2][4]

Q4: My D-3263 hydrochloride is not dissolving completely in DMSO. What should | do?

A4: If you are experiencing difficulty dissolving D-3263 hydrochloride, consider the following
troubleshooting steps:

» Use ultrasonication: Gentle sonication can aid in the dissolution of the compound in DMSO.

[2]

e Check your DMSO: Ensure you are using a fresh, anhydrous grade of DMSO, as absorbed
moisture can reduce the solubility of the compound.[2]

e Warm the solution slightly: Gentle warming (to no more than 37°C) may help, but be cautious
as excessive heat can degrade the compound.

Data and Protocols
Solubility Data

The solubility of D-3263 hydrochloride in common laboratory solvents is summarized below.

Solvent Concentration Molarity Notes
May require
ultrasonication for

DMSO 140 mg/mL 341.51 mM ) )
complete dissolution.
[21[4]

Water Not Soluble - [1]

Ethanol Data not available

Molecular Weight of D-3263 hydrochloride: 409.95 g/mol [2]

Experimental Protocol: Preparation of a 10 mM DMSO
Stock Solution
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This protocol outlines the steps to prepare a 10 mM stock solution of D-3263 hydrochloride in
DMSO.

Materials:

D-3263 hydrochloride (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

» Calibrated balance

o Pipettes and sterile tips

» Vortex mixer

 Ultrasonic water bath

Procedure:

Preparation: Allow the vial of D-3263 hydrochloride and the anhydrous DMSO to equilibrate
to room temperature before opening to prevent condensation.

e Weighing: Accurately weigh out the desired amount of D-3263 hydrochloride. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 4.0995 mg of the compound.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed D-3263
hydrochloride. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the vial in an
ultrasonic water bath for 5-10 minute intervals until the solution is clear.[2] Avoid excessive
heating of the sample.

 Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots
in sterile microcentrifuge tubes. This will minimize contamination and degradation from
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repeated freeze-thaw cycles.[2]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2]
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Caption: Mechanism of action of D-3263 hydrochloride.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a D-3263 hydrochloride stock solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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